3-{5-[(5-imino-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]-2-furyl}benzoic acid

• IUPAC Name: 3-[5-[(E)-(5-imino-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C17H10N4O4S/c18-14-12(15(22)20-17-21(14)19-8-26-17)7-11-4-5-13(25-11)9-2-1-3-10(6-9)16(23)24/h1-8,18H,(H,23,24)/b12-7+,18-14?
• InChI Key: GASFUAMXCPRLON-NFFPZGGSSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)C=C3C(=N)N4C(=NC3=O)SC=N4
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)/C=C/3\C(=N)N4C(=NC3=O)SC=N4
• Molecular Formula: C17H10N4O4S
• Molecular Weight: 366.4 g/mol

Description

The compound of interest belongs to a class of heterocyclic compounds that have been explored for various synthetic routes and applications due to their complex structure and potential biological activities. Research in this area focuses on developing efficient synthetic methods, understanding molecular structures, and investigating the chemical and physical properties of such compounds.

Synthesis Analysis

Synthesis of thiadiazolo[3,2-a]pyrimidine derivatives, including methods similar to the compound , typically involves reactions between selected thiouracils and acetylenes or related precursors. A study by Elokhina et al. (1996) elaborated on synthesizing 5H-thiazolo[3,2-a]pyrimidine derivatives from 6-methyl-2-thiouracil and 1-acyl-2-bromoacetylenes, offering insights into the synthetic routes that could be applicable for the compound of interest (Elokhina et al., 1996).

Molecular Structure Analysis

The structural analysis of similar compounds is often performed using X-ray crystallography to establish their molecular structure definitively. The study mentioned above by Elokhina et al. also confirmed the structure of a related compound, 3-benzoyl-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one, through X-ray structural analysis, highlighting the importance of this technique in understanding the molecular framework of such complex molecules.

Chemical Reactions and Properties

Thiadiazolo[3,2-a]pyrimidines and related compounds exhibit a range of chemical reactions, primarily due to their reactive sites, which allow for further functionalization or interaction with other chemical entities. The reactivity of these compounds can be influenced by various substituents, as shown in studies focusing on their synthesis and potential biological evaluation (Gao et al., 2017).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, of thiadiazolo[3,2-a]pyrimidine derivatives can be determined through routine analytical methods. These properties are crucial for understanding the compound's behavior in different environments and for its application in further studies.

Chemical Properties Analysis

The chemical properties, including stability, reactivity, and potential biological activity, are significant for thiadiazolo[3,2-a]pyrimidine derivatives. Studies, such as the synthesis and preliminary biological evaluation of related compounds, provide valuable information on the chemical behavior and potential applications of these molecules (Gao et al., 2017).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, chemical reactions, mechanism of action, and potential applications. Given the antimicrobial action of similar compounds, it could be interesting to explore its potential use in medical applications.